Cas no 1326811-92-0 (8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326811-92-0
• MF: C₂₂H₃₁NO₅
• MW: 389.485246896744
• MDL: MFCD19706539
• CID: 4694690
• Update Time: 2025-10-30

8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706539
• Inchi： 1S/C22H31NO5/c1-5-27-18-9-7-6-8-16(18)19(24)23-17(20(25)26)14-28-22(23)12-10-15(11-13-22)21(2,3)4/h6-9,15,17H,5,10-14H2,1-4H3,(H,25,26)
• InChI Key： FAHFHMBZYKURDA-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC=CC=2OCC)=O)C21CCC(C(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 576
• Topological Polar Surface Area: 76.1

Additional information on 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-92-0)

The compound 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-92-0) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique spirocyclic framework and functional groups, including the ethoxybenzoyl moiety and carboxylic acid group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory therapies.

One of the key features of this compound is its azaspiro[4.5]decane core, which is known for its conformational rigidity and ability to enhance binding affinity to specific receptors. The presence of the tert-butyl group further contributes to its metabolic stability, a critical factor in the development of long-acting therapeutics. Recent studies have highlighted its role in the synthesis of novel small-molecule inhibitors, particularly those targeting G-protein-coupled receptors (GPCRs), which are a hot topic in modern pharmacology due to their involvement in numerous physiological processes.

In the context of current trends, 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid aligns with the growing demand for precision medicine and targeted drug delivery systems. Its structural versatility allows for modifications that can optimize pharmacokinetic properties, such as bioavailability and half-life. This is particularly relevant given the increasing focus on personalized healthcare and the need for compounds that can be tailored to individual patient profiles. Additionally, its potential applications in neurodegenerative disease research, such as Alzheimer's and Parkinson's, have sparked interest among academic and industrial researchers alike.

From a synthetic chemistry perspective, the compound's multi-step synthesis presents both challenges and opportunities. The incorporation of the 2-ethoxybenzoyl group requires careful optimization to ensure high yield and purity, which is essential for scaling up production. Advances in green chemistry and catalytic methods have opened new avenues for its efficient preparation, reducing environmental impact and costs. These developments are particularly appealing to industries striving for sustainable manufacturing practices, a major focus in today's chemical sector.

Another area of interest is the compound's potential role in bioactive material development. Its ability to interact with biological membranes and proteins makes it a candidate for designing smart materials with applications in drug delivery and tissue engineering. This aligns with the broader trend of integrating chemical biology and nanotechnology to create innovative solutions for healthcare challenges. Researchers are also investigating its use in proteomics and metabolomics, where it could serve as a tool for studying complex biological systems.

In summary, 8-Tert-Butyl-4-(2-ethoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326811-92-0) represents a promising compound with diverse applications in drug discovery, material science, and biotechnology. Its unique structural features and adaptability to modern research trends make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play a significant role in advancing therapeutic innovations and sustainable chemical solutions.